Cas no 55967-38-9 (4-Isoxazolecarboxylicacid, 5-methyl-3-phenyl-, potassium salt (1:1))

• Product Name: 4-Isoxazolecarboxylicacid, 5-methyl-3-phenyl-, potassium salt (1:1)
• CAS No: 55967-38-9
• MF: C₁₁H₈KNO₃
• MW: 241.284423828125
• CID: 376720
• PubChem ID: 23696800
• Update Time: 2025-04-19

4-Isoxazolecarboxylicacid, 5-methyl-3-phenyl-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 5-methyl-3-phenyl-, potassium salt (1:1)
• Potassium 5-methyl-3-phenylisoxazole-4-carboxylate
• potassium,5-methyl-3-phenyl-1,2-oxazole-4-carboxylate
• EINECS 259-922-9
• 55967-38-9
• NS00087602
• DTXSID60204547
• SCHEMBL11781439

• Inchi： 1S/C11H9NO3.K/c1-7-9(11(13)14)10(12-15-7)8-5-3-2-4-6-8;/h2-6H,1H3,(H,13,14);/q;+1/p-1
• InChI Key： PHTQEZFERGIZTP-UHFFFAOYSA-M
• SMILES： [K+].O1C(C)=C(C(=O)[O-])C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 241.01414
• Monoisotopic Mass: 241.01412460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• PSA: 66.16